Cas no 221882-20-8 (ApoA-I mimetic peptide)

• Product Name: ApoA-I mimetic peptide
• CAS No: 221882-20-8
• MF: C₁₂₂H₂₀₈N₃₀O₃₃
• MW: 2623.13815021515
• CID: 6620432
• Update Time: 2025-07-15

ApoA-I mimetic peptide Chemical and Physical Properties

Names and Identifiers

• L-Lysine, L-prolyl-L-valyl-L-leucyl-L-α-aspartyl-L-leucyl-L-phenylalanyl-L-arginyl-L-α-glutamyl-L-leucyl-L-leucyl-L-asparaginyl-L-α-glutamyl-L-leucyl-L-leucyl-L-α-glutamyl-L-alanyl-L-leucyl-L-lysyl-L-glutaminyl-L-lysyl-L-leucyl-
• ApoA-I mimetic peptide

• Inchi： 1S/C122H208N30O33/c1-62(2)51-82(109(172)134-74(33-23-26-46-123)103(166)136-77(38-42-93(126)153)106(169)133-75(34-24-27-47-124)105(168)142-84(53-64(5)6)111(174)140-81(121(184)185)35-25-28-48-125)141-100(163)71(19)132-102(165)78(39-43-95(155)156)138-110(173)83(52-63(3)4)145-112(175)85(54-65(7)8)144-108(171)80(41-45-97(159)160)139-118(181)91(60-94(127)154)149-115(178)88(57-68(13)14)146-113(176)86(55-66(9)10)143-107(170)79(40-44-96(157)158)137-104(167)76(37-30-50-131-122(128)129)135-117(180)90(59-72-31-21-20-22-32-72)148-114(177)87(56-67(11)12)147-119(182)92(61-98(161)162)150-116(179)89(58-69(15)16)151-120(183)99(70(17)18)152-101(164)73-36-29-49-130-73/h20-22,31-32,62-71,73-92,99,130H,23-30,33-61,123-125H2,1-19H3,(H2,126,153)(H2,127,154)(H,132,165)(H,133,169)(H,134,172)(H,135,180)(H,136,166)(H,137,167)(H,138,173)(H,139,181)(H,140,174)(H,141,163)(H,142,168)(H,143,170)(H,144,171)(H,145,175)(H,146,176)(H,147,182)(H,148,177)(H,149,178)(H,150,179)(H,151,183)(H,152,164)(H,155,156)(H,157,158)(H,159,160)(H,161,162)(H,184,185)(H4,128,129,131)/t71-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,99-/m0/s1
• InChI Key： OTFKMDYRWGESRW-BIACLGMUSA-N
• SMILES： [C@@H](NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC([C@H]1NCCC1)=O)(C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(C)C)C(=O)N[C@H](C(=O)O)CCCCN)CC1C=CC=CC=1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)

Additional information on ApoA-I mimetic peptide

Introduction to ApoA-I mimetic peptide and its significance in cardiovascular research

The compound with the CAS number 221882-20-8 is a synthetic molecule that has garnered significant attention in the field of cardiovascular research due to its unique properties. This compound is commonly referred to as an ApoA-I mimetic peptide, which stands for apolipoprotein A-I mimetic peptide. Apolipoprotein A-I (ApoA-I) is a key protein involved in high-density lipoprotein (HDL) metabolism, and mimicking its function has been a major focus in the development of novel therapeutic strategies for cardiovascular diseases.

ApoA-I mimetic peptides are designed to mimic the atheroprotective effects of ApoA-I, which include promoting cholesterol efflux from macrophages, inhibiting inflammation, and enhancing HDL function. These peptides have shown promising results in preclinical and clinical studies for the treatment of atherosclerosis and related cardiovascular disorders. The CAS number 221882-20-8 corresponds to a specific synthetic form of this mimetic peptide that has been extensively studied for its pharmacological properties.

Recent advancements in the field of molecular biology and biochemistry have further elucidated the mechanisms by which ApoA-I mimetic peptides exert their therapeutic effects. Studies have demonstrated that these peptides can activate the ATP-binding cassette transporter A1 (ABCA1), which is crucial for cholesterol efflux. Additionally, they have been shown to modulate inflammatory pathways, such as inhibiting nuclear factor kappa B (NF-κB), thereby reducing oxidative stress and inflammation in vascular tissues.

The development of ApoA-I mimetic peptide analogs has been a hot topic in pharmaceutical research. Researchers have been working on optimizing the structure of these peptides to enhance their stability, bioavailability, and efficacy. One such approach involves modifying the amino acid sequence to improve their resistance to enzymatic degradation while maintaining their biological activity. These modifications have led to the discovery of novel analogs with improved pharmacokinetic profiles, making them more suitable for clinical applications.

In clinical trials, ApoA-I mimetic peptides have shown significant promise in reducing cardiovascular risk factors. For instance, studies have reported reductions in plasma LDL cholesterol levels and stabilization of atherosclerotic plaques. Moreover, these peptides have demonstrated potential in preventing restenosis after percutaneous coronary interventions. The safety profile of ApoA-I mimetic peptides has also been favorable, with most studies reporting mild and transient adverse effects.

The role of ApoA-I mimetic peptides in managing chronic inflammatory conditions has also been explored. Chronic inflammation is a key driver of atherosclerosis and other cardiovascular diseases. By modulating inflammatory pathways, these peptides may offer additional therapeutic benefits beyond their cholesterol-lowering effects. Emerging evidence suggests that ApoA-I mimetic peptides can reduce levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), further highlighting their potential as anti-inflammatory agents.

The future directions in ApoA-I mimetic peptide research include exploring combination therapies with other lipid-lowering drugs and investigating their role in secondary prevention after acute cardiovascular events. Additionally, researchers are looking into developing long-acting formulations that could reduce the frequency of administration, thereby improving patient compliance. The use of nanotechnology-based delivery systems is another area of interest, as it may enhance the bioavailability and targeted delivery of these peptides.

The synthesis and characterization of compounds like those with the CAS number 221882-20-8 require meticulous attention to detail to ensure high purity and biological activity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly used to confirm the structural integrity of these peptides. Furthermore, cell-based assays and animal models are employed to evaluate their biological efficacy before moving into human trials.

The impact of ApoA-I mimetic peptides on public health is substantial, given the high burden of cardiovascular diseases worldwide. By targeting key pathophysiological pathways involved in atherosclerosis, these peptides offer a novel approach to managing this prevalent condition. As research continues to uncover new mechanisms and applications, it is expected that ApoA-I mimetic peptides will play an increasingly important role in cardiovascular therapy.